Cas no 852144-31-1 (methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate)

• Product Name: methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate
• CAS No: 852144-31-1
• MF: C₁₇H₂₀N₄O₂S
• MW: 344.431302070618
• CID: 6044659
• PubChem ID: 4160114
• Update Time: 2025-06-09

methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate
• Butanoic acid, 2-[[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]thio]-, methyl ester
• methyl 2-[[4-ethyl-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]butanoate
• IDI1_009616
• methyl 2-((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)butanoate
• AKOS024592267
• 852144-31-1
• F0653-0239
• IFLab1_003157
• HMS1420P11
• methyl 2-{[4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}butanoate

• Inchi： 1S/C17H20N4O2S/c1-4-14(16(22)23-3)24-17-20-19-15(21(17)5-2)12-10-18-13-9-7-6-8-11(12)13/h6-10,14,18H,4-5H2,1-3H3
• InChI Key： QSXDEKPKSGAAJO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(SC1N(CC)C(C2C3=C(NC=2)C=CC=C3)=NN=1)CC

Computed Properties

• Exact Mass: 344.13069707g/mol
• Monoisotopic Mass: 344.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 567.8±60.0 °C(Predicted)
• pka: 15.22±0.30(Predicted)

Additional information on methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate

Comprehensive Overview of Methyl 2-{4-Ethyl-5-(1H-Indol-3-yl)-4H-1,2,4-Triazol-3-ylsulfanyl}butanoate (CAS No. 852144-31-1)

The compound Methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate (CAS No. 852144-31-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of both indole and triazole moieties in its structure makes it a promising candidate for drug development, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the scientific community has shown growing interest in 1,2,4-triazole-based compounds due to their potential therapeutic applications. The methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate stands out for its unique structural features, which combine the sulfanyl linker with a butanoate ester group. This combination enhances its bioavailability and metabolic stability, making it a valuable scaffold for designing novel drugs. Researchers are particularly intrigued by its potential role in addressing drug-resistant infections and chronic inflammatory diseases, which are among the most pressing health challenges today.

The synthesis of Methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate involves multi-step organic reactions, including the condensation of indole-3-carboxaldehyde with 4-ethyl-3-thiosemicarbazide, followed by esterification. The compound's CAS No. 852144-31-1 serves as a unique identifier in chemical databases, facilitating its retrieval for further studies. Its molecular formula, C₁₇H₂₀N₄O₂S, reflects its complexity and the potential for diverse interactions with biological targets.

One of the key advantages of this compound is its versatility. The indole moiety, a common feature in many natural products and pharmaceuticals, contributes to its ability to interact with various biological systems. Meanwhile, the 1,2,4-triazole ring enhances its stability and binding affinity. These attributes make Methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate a subject of intense research in the context of personalized medicine and targeted therapy, where specificity and efficacy are paramount.

From a commercial perspective, the demand for triazole-based compounds is on the rise, driven by the need for innovative treatments for conditions such as neurodegenerative disorders and autoimmune diseases. The compound's CAS No. 852144-31-1 is frequently searched in academic and industrial databases, reflecting its relevance in current scientific discourse. Moreover, its potential applications in agricultural chemistry as a growth regulator or pesticide additive further broaden its utility.

In conclusion, Methyl 2-{4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate represents a fascinating intersection of chemistry and biology. Its unique structure, combined with its promising pharmacological properties, positions it as a compound of significant interest for future research. As the scientific community continues to explore its potential, this molecule may pave the way for breakthroughs in drug discovery and therapeutic innovation.